Cas no 1805451-13-1 (4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile
• CAS No: 1805451-13-1
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 4805262
• Update Time: 2025-05-25

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile

• Inchi： 1S/C9H8F2N2O2/c1-15-7-6(8(10)11)5(2-3-12)4-13-9(7)14/h4,8H,2H2,1H3,(H,13,14)
• InChI Key： NHKDGGMFSNFWGQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(NC=C1CC#N)=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: -0.2
• Topological Polar Surface Area: 62.1

Additional information on 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile

Professional Introduction to 4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile (CAS No. 1805451-13-1)

4-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile (CAS No. 1805451-13-1) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyridine core with substituents such as difluoromethyl, hydroxy, and methoxy groups, as well as a nitrile moiety, makes it a versatile intermediate in the creation of novel therapeutic agents.

The significance of this compound is further underscored by its application in the development of drugs targeting a wide range of diseases. Recent advancements in medicinal chemistry have highlighted the potential of fluorinated pyridines in enhancing the pharmacological properties of small molecule drugs. The presence of the difluoromethyl group, for instance, is known to improve metabolic stability and binding affinity to biological targets, making it an attractive feature for drug design.

In the context of contemporary research, 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile has been explored as a key building block in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating this compound into drug candidates, researchers aim to develop more effective and selective kinase inhibitors that can modulate these pathways with minimal side effects.

Moreover, the hydroxyl and methoxy functional groups present in the molecule contribute to its reactivity and versatility. These groups can be further modified through various chemical transformations, allowing for the creation of a diverse array of derivatives with tailored biological activities. For instance, recent studies have demonstrated the utility of this compound in generating novel antiviral agents. The pyridine core, combined with its electron-withdrawing nitrile group, provides a scaffold that can interact with viral proteases and polymerases, thereby inhibiting viral replication.

The methoxy group also offers opportunities for further functionalization, enabling the attachment of other pharmacophores that can enhance drug delivery and bioavailability. This flexibility makes 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile a valuable asset in synthetic chemistry, particularly for researchers working on complex drug discovery projects.

From an industrial perspective, the demand for high-quality intermediates like this compound continues to grow as pharmaceutical companies strive to develop innovative therapies. The ability to produce such compounds with high purity and yield is crucial for ensuring the efficiency and cost-effectiveness of drug development processes. Advances in synthetic methodologies have enabled the scalable production of 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile, making it more accessible to academic and industrial researchers alike.

In conclusion, 4-(difluoromethyl)-2-hydroxy-3-methoxypyridine-5-acetonitrile (CAS No. 1805451-13-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and broad applicability make it an indispensable tool for researchers seeking to develop novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.